Cas no 1804648-37-0 (3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804648-37-0
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4909949
• Update Time: 2025-05-19

3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(9)2-7(6(3-13)14-4)15-8(10,11)12/h2H,1H3
• InChI Key： WNZVAWUIGYASQL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)N=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804648-37-0)

3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804648-37-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine, including the presence of bromine, cyano, methyl, and trifluoromethoxy substituents, contribute to its unique chemical reactivity and potential therapeutic applications.

The molecular structure of this compound consists of a pyridine core with functional groups strategically positioned to enhance its interaction with biological targets. The bromo substituent at the 3-position provides a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the synthesis of more complex molecules. The cyano group at the 6-position introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the molecule and its binding affinity to biological receptors. Additionally, the methyl group at the 2-position and the trifluoromethoxy group at the 5-position contribute to the overall steric and electronic environment of the compound, potentially modulating its biological activity.

In recent years, there has been a growing interest in pyridine derivatives as scaffolds for drug discovery due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of substituents in 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of multiple reactive sites allows for diverse chemical transformations, enabling researchers to tailor the structure for specific biological targets. For instance, the bromo group can be readily coupled with aryl halides or other organic fragments via palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This versatility makes 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine an invaluable building block in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic and steric properties of heterocyclic compounds like 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine. Molecular modeling studies have shown that the trifluoromethoxy group can significantly enhance binding affinity to certain protein targets by introducing favorable hydrophobic interactions and dipole moments. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles.

The cyano group in this compound has been particularly studied for its ability to modulate receptor binding. In some cases, cyano-substituted pyridines have been found to exhibit enhanced potency and selectivity compared to their non-substituted counterparts. This has led to increased interest in exploring cyano-containing heterocycles as part of drug development strategies. The combination of these functional groups in 3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine suggests that it may possess unique properties that could be exploited for therapeutic purposes.

Furthermore, the methyl group at the 2-position can influence the conformational flexibility of the molecule, which is often critical for achieving optimal binding interactions with biological targets. This aspect has been explored in various computational studies aimed at predicting how different conformations might affect drug efficacy and metabolic stability.

The trifluoromethoxy group is another key feature that contributes to the complexity and potential utility of this compound. Trifluoromethoxy-substituted pyridines have been reported to exhibit improved metabolic stability and oral bioavailability, making them attractive candidates for further development as drug candidates. The electron-withdrawing nature of fluorine atoms can also enhance hydrogen bonding interactions with polar residues in protein targets, potentially leading to stronger binding affinities.

In conclusion,3-Bromo-6-cyano-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804648-37-0) represents a fascinating compound with a rich structural framework that holds significant promise for pharmaceutical applications. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemistry and a potential lead compound for drug discovery efforts targeting various diseases.